Cas no 29805-12-7 (1-(3-Chlorophenyl)-2-propyn-1-ol)

• Product Name: 1-(3-Chlorophenyl)-2-propyn-1-ol
• CAS No: 29805-12-7
• MF: C₉H₇ClO
• MW: 166.604281663895
• MDL: MFCD21143264
• CID: 3166325
• PubChem ID: 13176018
• Update Time: 2025-10-29

1-(3-Chlorophenyl)-2-propyn-1-ol Chemical and Physical Properties

Names and Identifiers

• MFCD21143264
• AB90619
• AC5834
• 1-(3-chlorophenyl)-2-propyn-1-ol
• 1-(3-chlorophenyl)prop-2-yn-1-ol
• 29805-12-7
• AKOS014245927
• CS-0433740
• SY045256
• SCHEMBL6971362
• 1-(3-Chlorophenyl)-2-propyn-1-ol

• MDL： MFCD21143264
• Inchi： 1S/C9H7ClO/c1-2-9(11)7-4-3-5-8(10)6-7/h1,3-6,9,11H
• InChI Key： BNPLJHLZNBBYAX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C#C)O

Computed Properties

• Exact Mass: 166.0185425g/mol
• Monoisotopic Mass: 166.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(3-Chlorophenyl)-2-propyn-1-ol

Comprehensive Overview of 1-(3-Chlorophenyl)-2-propyn-1-ol (CAS No. 29805-12-7): Properties, Applications, and Industry Trends

1-(3-Chlorophenyl)-2-propyn-1-ol (CAS No. 29805-12-7) is a versatile organic compound with a molecular structure combining a propargyl alcohol moiety and a 3-chlorophenyl group. This unique combination grants it distinct chemical properties, making it valuable in synthetic chemistry, pharmaceutical intermediates, and specialty material applications. Its alkynyl alcohol functionality enables participation in click chemistry reactions, while the aromatic chlorophenyl group enhances stability and reactivity in cross-coupling processes.

In recent years, the demand for 1-(3-Chlorophenyl)-2-propyn-1-ol has surged due to its role in synthesizing biologically active molecules. Researchers highlight its utility in constructing heterocyclic scaffolds, particularly in drug discovery for targeting kinase inhibitors and antimicrobial agents. The compound’s CAS No. 29805-12-7 is frequently searched in academic databases, reflecting growing interest in its structure-activity relationships (SAR) and green synthesis methods.

From an industrial perspective, 1-(3-Chlorophenyl)-2-propyn-1-ol is pivotal in agrochemical formulations. Its derivatives exhibit potential as plant growth regulators and pesticide intermediates, aligning with the global shift toward sustainable agriculture. Innovations in catalytic hydrogenation and solvent-free reactions have optimized its production, reducing environmental footprints—a key concern for ESG-focused manufacturers.

The compound’s thermal stability and solubility profile (logP ~1.8) make it suitable for high-performance coatings and adhesive formulations. In material science, its triple bond enables polymerization via thiol-yne click chemistry, a trending topic in polymer research. Such applications resonate with searches for "click chemistry monomers" and "bio-based materials", underscoring its relevance in circular economy discussions.

Analytical characterization of CAS No. 29805-12-7 typically involves GC-MS, NMR, and HPLC to ensure purity >98%, a critical parameter for pharmaceutical GMP compliance. Recent patents disclose novel purification techniques using molecular imprinting, addressing purity challenges flagged in QbD (Quality by Design) frameworks.

Emerging trends also link 1-(3-Chlorophenyl)-2-propyn-1-ol to photoredox catalysis, a hot topic in synthetic methodology. Its electron-deficient aryl group facilitates single-electron transfer (SET) processes, enabling visible-light-driven C–C bond formations—an area garnering >5,000 annual PubMed citations. This aligns with industry searches for "visible-light photocatalysis" and "radical chemistry reagents".

Regulatory-wise, the compound’s LD50 >500 mg/kg (oral, rat) and biodegradability data support its adoption under REACH and TSCA guidelines. However, users frequently query "29805-12-7 safety data sheets", emphasizing the need for transparent handling protocols.

In conclusion, 1-(3-Chlorophenyl)-2-propyn-1-ol (CAS No. 29805-12-7) bridges multiple scientific domains, from medicinal chemistry to advanced materials. Its evolving applications mirror broader shifts toward green chemistry and precision synthesis, ensuring sustained relevance in R&D and industrial workflows.